Cas no 23830-88-8 (1H-Imidazol-2-amine,N-(2,4-dichlorophenyl)-4,5-dihydro-)

• Product Name: 1H-Imidazol-2-amine,N-(2,4-dichlorophenyl)-4,5-dihydro-
• CAS No: 23830-88-8
• MF: C₉H₉Cl₂N₃
• MW: 230.093859434128
• CID: 259604
• PubChem ID: 90274
• Update Time: 2025-04-19

1H-Imidazol-2-amine,N-(2,4-dichlorophenyl)-4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazol-2-amine,N-(2,4-dichlorophenyl)-4,5-dihydro-
• 1-[4-[4-(3,5-diphenyl-2H-tetrazol-1-yl)-3-methoxyphenyl]-2-methoxyphenyl]-3,5-diphenyl-2H-tetrazole
• DTXSID10879744
• 23830-88-8
• CHEMBL64306
• N-(2,4-Dichlorophenyl)-4,5-dihydro-1H-imidazol-2-amine, monohydrochloride
• SCHEMBL11759345
• 2-(2,4-dichlorophenylimino)-imidazolidine
• 2-(2,4-dichlorophenylimino)imidazolidine
• n-(2,4-dichlorophenyl)-4,5-dihydro-1h-imidazol-2-amine
• St-363
• 2-(2,4-DICL PH IMINO)IMIDAZOLIDINE
• SCHEMBL5157866
• St 363
• OLHBOWPZHXCUNR-UHFFFAOYSA-N
• 2-(2,4-Dichlorophenylimino)-2-imidazolidine hydrochloride

• Inchi： 1S/C9H9Cl2N3/c10-6-1-2-8(7(11)5-6)14-9-12-3-4-13-9/h1-2,5H,3-4H2,(H2,12,13,14)
• InChI Key： OLHBOWPZHXCUNR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC1=NCCN1)Cl

Computed Properties

• Exact Mass: 229.01757
• Monoisotopic Mass: 229.017353
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 36.4

Experimental Properties

• Density: 1.5
• Boiling Point: 324.2°Cat760mmHg
• Flash Point: 149.9°C
• Refractive Index: 1.67
• PSA: 36.42